S 1 (combination)
S 1 (combination)
Brand Name:
Vulcanchem
CAS No.:
150863-82-4
VCID:
VC0132880
InChI:
InChI=1S/C8H9FN2O3.C5H4ClNO2.C4H3N3O4.K/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12;6-3-2-7-5(9)1-4(3)8;8-2(9)1-5-3(10)7-4(11)6-1;/h4,6H,1-3H2,(H,10,12,13);1-2H,(H2,7,8,9);(H,8,9)(H2,5,6,7,10,11);/q;;;+1/p-1
SMILES:
C1CC(OC1)N2C=C(C(=O)NC2=O)F.C1=C(NC=C(C1=O)Cl)O.C1(=NC(=O)NC(=O)N1)C(=O)[O-].[K+]
Molecular Formula:
C17H15ClFKN6O9
Molecular Weight:
540.9 g/mol
S 1 (combination)
CAS No.: 150863-82-4
Main Products
VCID: VC0132880
Molecular Formula: C17H15ClFKN6O9
Molecular Weight: 540.9 g/mol
| CAS No. | 150863-82-4 |
|---|---|
| Product Name | S 1 (combination) |
| Molecular Formula | C17H15ClFKN6O9 |
| Molecular Weight | 540.9 g/mol |
| IUPAC Name | potassium;5-chloro-2-hydroxy-1H-pyridin-4-one;4,6-dioxo-1H-1,3,5-triazine-2-carboxylate;5-fluoro-1-(oxolan-2-yl)pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C8H9FN2O3.C5H4ClNO2.C4H3N3O4.K/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12;6-3-2-7-5(9)1-4(3)8;8-2(9)1-5-3(10)7-4(11)6-1;/h4,6H,1-3H2,(H,10,12,13);1-2H,(H2,7,8,9);(H,8,9)(H2,5,6,7,10,11);/q;;;+1/p-1 |
| Standard InChIKey | MREOOEFUTWFQOC-UHFFFAOYSA-M |
| Isomeric SMILES | C1CC(OC1)N2C=C(C(=O)NC2=O)F.C1=C(NC=C(C1=O)Cl)O.C1(=NC(=O)NC(=O)N1)C(=O)[O-].[K+] |
| SMILES | C1CC(OC1)N2C=C(C(=O)NC2=O)F.C1=C(NC=C(C1=O)Cl)O.C1(=NC(=O)NC(=O)N1)C(=O)[O-].[K+] |
| Canonical SMILES | C1CC(OC1)N2C=C(C(=O)NC2=O)F.C1=C(NC=C(C1=O)Cl)O.C1(=NC(=O)NC(=O)N1)C(=O)[O-].[K+] |
| PubChem Compound | 11548381 |
| Last Modified | Nov 09 2021 |
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